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Compound of Interest

Compound Name: 2-Chloro-3-methylbenzonitrile

Cat. No.: B1356066

An In-Depth Technical Guide to 2-Chloro-3-methylbenzonitrile (CAS 15013-71-5)

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of 2-Chloro-3-
methylbenzonitrile, a key chemical intermediate. Designed for researchers, chemists, and
professionals in drug development, this guide delves into its chemical properties, synthesis,
structural analysis, reactivity, and applications, grounding all information in established
scientific principles and authoritative data.

Introduction and Strategic Importance

2-Chloro-3-methylbenzonitrile is a substituted aromatic nitrile whose strategic value lies in
the unique reactivity conferred by its trifunctional structure. The presence of a nitrile (-C=N), a
chloro (-Cl), and a methyl (-CHs) group on the benzene ring makes it a versatile molecular
scaffold. The electron-withdrawing nature of the nitrile and chloro groups, combined with the
electron-donating effect of the methyl group, creates a nuanced electronic environment that
allows for selective chemical transformations at multiple sites. This versatility makes it an
important building block in the synthesis of complex organic molecules, particularly in the
pharmaceutical and agrochemical industries[1][2].
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Workflow for the Synthesis of 2-Chloro-3-methylbenzonitrile.

Step 1: Diazotization

Step 2: Sandmeyer Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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